Cas no 2228239-42-5 (1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene
• CAS No: 2228239-42-5
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 6319458
• PubChem ID: 165734772
• Update Time: 2025-05-23

1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene
• EN300-1959379
• 2228239-42-5

• Inchi： 1S/C8H5F4NO2/c9-7-2-5(4-13(14)15)1-6(3-7)8(10,11)12/h1-3H,4H2
• InChI Key： JMKNDQFODARWSJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.02564105g/mol
• Monoisotopic Mass: 223.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene

1-Fluoro-3-(Nitromethyl)-5-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound with CAS No. 2228239-42-5, commonly referred to as 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene, is a highly specialized aromatic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a benzene ring substituted with a fluorine atom at position 1, a nitromethyl group at position 3, and a trifluoromethyl group at position 5. These substituents impart distinctive electronic and steric effects, making the compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene in the development of novel drugs. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. The trifluoromethyl group, known for its strong electron-withdrawing effect, enhances the stability and bioavailability of the molecule. This property makes it an attractive candidate for use in drug delivery systems and targeted therapies.

In terms of chemical synthesis, 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene is typically prepared through multi-step reactions involving electrophilic substitution and nitration processes. The introduction of the trifluoromethyl group is often achieved via nucleophilic aromatic substitution, leveraging the directing effects of fluorine and nitro groups on the benzene ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

The electronic properties of 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene make it a promising candidate for applications in organic electronics. Its ability to act as an electron-deficient aromatic system has been exploited in the design of new materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Studies published in leading chemistry journals have demonstrated that this compound can enhance charge transport properties in organic semiconductors, paving the way for its use in next-generation electronic devices.

Beyond its technical applications, 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles under various conditions. Initial findings suggest that while the compound exhibits moderate persistence in aqueous environments, it does not pose significant risks to aquatic life at typical exposure levels. These insights are critical for guiding safe handling practices and regulatory frameworks surrounding this compound.

In conclusion, 1-fluoro-3-(nitromethyl)-5-(trifluoromethyl)benzene (CAS No. 2228239-42-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations in medicine, electronics, and materials science is likely to grow even further.